
The Density of 1-Iododecane: A Technical Guide
for Researchers

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Iododecane

Cat. No.: B1670042 Get Quote

Authored for professionals in research, science, and drug development, this in-depth technical

guide provides a comprehensive overview of the density of 1-iododecane, a key long-chain

alkyl iodide. This document presents quantitative data, detailed experimental methodologies,

and logical workflows to facilitate its use in laboratory and development settings.

Core Physical Properties of 1-Iododecane
1-Iododecane (CAS No. 2050-77-3) is a colorless to light yellow liquid with the chemical

formula C₁₀H₂₁I. It is immiscible with water and is commonly stabilized with copper.[1] Its

density is a fundamental physical property crucial for various applications, including reaction

stoichiometry, fluid dynamics modeling, and quality control.

Quantitative Density Data
The density of 1-iododecane has been experimentally determined and is presented below. The

most comprehensive data, showing the temperature-dependent density, comes from a 2019

study by Ryshkova et al. published in Industrial & Engineering Chemistry Research.[2][3]

Additional single-point density measurements are also available from various chemical

suppliers.

A summary of the available density data is presented in Table 1.
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Temperature (°C) Temperature (K) Density (g/cm³) Reference

-20.00 253.15 1.323 Ryshkova et al., 2019

0.00 273.15 1.285 Ryshkova et al., 2019

20.00 293.15 1.267 Ryshkova et al., 2019

25.00 298.15 1.257
Sigma-Aldrich[4],

ChemicalBook[1][5]

25.00 298.15 1.251-1.257 Loba Chemie[6]

40.00 313.15 1.230 Ryshkova et al., 2019

60.00 333.15 1.192 Ryshkova et al., 2019

80.00 353.15 1.154 Ryshkova et al., 2019

100.00 373.15 1.116 Ryshkova et al., 2019

120.00 393.15 1.078 Ryshkova et al., 2019

140.00 413.15 1.040 Ryshkova et al., 2019

150.09 423.24 1.021 Ryshkova et al., 2019

Note: The data from Ryshkova et al. was extracted from the supporting information of their

2019 publication and provides a comprehensive view of the density of 1-iododecane across a

broad temperature range.

Experimental Protocol: Density Determination by
Pycnometry
The determination of liquid density is a fundamental experimental procedure. The pycnometer

method is a highly precise technique for this purpose.

Principle
A pycnometer is a glass flask with a specific, accurately known volume. By weighing the

pycnometer empty, filled with a reference liquid of known density (e.g., deionized water), and
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then filled with the sample liquid (1-iododecane), the density of the sample can be determined

with high accuracy.

Apparatus
Gay-Lussac or Weld pycnometer (typically 10 or 25 mL)

Analytical balance (readability to ±0.0001 g)

Constant temperature water bath

Thermometer

Syringes and needles

Cleaning solvents (e.g., acetone, ethanol)

Procedure
Cleaning and Drying: The pycnometer is thoroughly cleaned with appropriate solvents and

dried completely.

Mass of Empty Pycnometer: The mass of the clean, dry pycnometer with its stopper is

accurately measured on the analytical balance.

Calibration with Reference Liquid: The pycnometer is filled with deionized water, ensuring no

air bubbles are present. It is then placed in a constant temperature water bath until thermal

equilibrium is reached. The volume is adjusted precisely to the mark, the exterior is dried,

and the filled pycnometer is weighed. The volume of the pycnometer is calculated using the

known density of water at that temperature.

Measurement of Sample Liquid: The calibrated pycnometer is emptied, dried, and then filled

with 1-iododecane. The process of thermal equilibration in the water bath and volume

adjustment is repeated. The mass of the pycnometer filled with 1-iododecane is then

measured.

Calculation: The density of 1-iododecane is calculated by dividing the mass of the 1-
iododecane by the calibrated volume of the pycnometer.
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Logical Workflow for Density Determination
The following diagram illustrates the logical workflow for the experimental determination and

reporting of the density of a liquid compound such as 1-iododecane.
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1. Preparation

2. Calibration

3. Measurement

4. Analysis

5. Reporting

Preparation Pycnometer Calibration Sample Measurement Data Analysis Reporting Clean & Dry Pycnometer

Weigh Empty Pycnometer (m_pyc)

Fill with Reference Liquid (e.g., Water)

Thermostate at Temperature (T)

Weigh Pycnometer + Water (m_water)

Calculate Pycnometer Volume (V_pyc)

Fill with 1-Iododecane

Thermostate at Temperature (T)

Weigh Pycnometer + Sample (m_sample)

Calculate Mass of Sample (m_sample - m_pyc)

Calculate Density (mass_sample / V_pyc)

Report Density at Temperature (T)

Click to download full resolution via product page

Workflow for Density Determination
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This comprehensive guide provides researchers and drug development professionals with the

necessary data and protocols for the accurate use and handling of 1-iododecane, with a focus

on its density. The provided information is essential for ensuring the precision and

reproducibility of experimental and developmental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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